Cas no 528872-23-3 (ethyl 4-bromo-2-nitrobenzoate)

Ethyl 4-bromo-2-nitrobenzoate is a brominated and nitrated aromatic ester commonly used as an intermediate in organic synthesis. Its key advantages include its reactivity in electrophilic aromatic substitution and coupling reactions, making it valuable for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both bromo and nitro substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, enabling precise functionalization. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful for derivatization in medicinal chemistry, where it serves as a precursor for bioactive compounds. Storage under inert conditions is recommended to maintain stability.

ethyl 4-bromo-2-nitrobenzoate structure

Product Name:ethyl 4-bromo-2-nitrobenzoate

CAS No:528872-23-3

MF:C₉H₈BrNO₄

MW:274.068121910095

CID:1579983

PubChem ID:46311279

Update Time:2025-05-28

ethyl 4-bromo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- benzoic acid, 4-bromo-2-nitro-, ethyl ester
- LogP
- ethyl 4-bromo-2-nitrobenzoate
- DA-33904
- MFCD12031868
- ethyl4-bromo-2-nitrobenzoate
- 528872-23-3
- AKOS025128637
- EN300-1272874
- CS-0308681
- 4-Bromo-2-nitro-benzoic acid ethyl ester
- SCHEMBL6350616
- Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)7-4-3-6(10)5-8(7)11(13)14/h3-5H,2H2,1H3
- InChI Key： HBBNMJSSYTXTPH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 272.96364
Monoisotopic Mass: 272.96367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

ethyl 4-bromo-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019104327-250mg	Ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	250mg	$192.24	2023-09-01
Alichem	A019104327-1g	Ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	1g	$440.55	2023-09-01
Alichem	A019104327-5g	Ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	5g	$1401.75	2023-09-01
eNovation Chemicals LLC	Y1254093-250mg	Benzoic acid, 4-bromo-2-nitro-, ethyl ester	528872-23-3	95%	250mg	$285	2024-06-06
eNovation Chemicals LLC	Y1254093-1g	Benzoic acid, 4-bromo-2-nitro-, ethyl ester	528872-23-3	95%	1g	$650	2024-06-06
Enamine	EN300-1272874-0.05g	ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	0.05g	$104.0	2023-06-08
Enamine	EN300-1272874-0.1g	ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	0.1g	$154.0	2023-06-08
Enamine	EN300-1272874-0.25g	ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	0.25g	$220.0	2023-06-08
Enamine	EN300-1272874-0.5g	ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	0.5g	$348.0	2023-06-08
Enamine	EN300-1272874-1.0g	ethyl 4-bromo-2-nitrobenzoate	528872-23-3	95%	1g	$445.0	2023-06-08